4-Cyclopropoxy-N,N-dimethylpicolinamide

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• SMILES: CN(C)C(=O)C1=NC=CC(=C1)OC2CC2
• InChI: InChI=1S/C11H14N2O2/c1-13(2)11(14)10-7-9(5-6-12-10)15-8-3-4-8/h5-8H,3-4H2,1-2H3
• InChIKey: FFDSQYJOFDZKTM-UHFFFAOYSA-N

4-Cyclopropoxy-N,N-dimethylpicolinamide: Identity and Procurement

4-Cyclopropoxy-N,N-dimethylpicolinamide (CAS 1243322-77-1; molecular formula C₁₁H₁₄N₂O₂; molecular weight 206.24 g·mol⁻¹) is a picolinamide derivative that bears an N,N-dimethyl carboxamide at the 2-position and a cyclopropoxy substituent at the 4-position of the pyridine ring [1]. Computed descriptors place this compound within favorable drug-like property space, with zero hydrogen-bond donors (HBD = 0), a moderate lipophilicity (XLogP3 = 1.2), and a topological polar surface area (TPSA) of 42.4 Ų [2]. It is catalogued as a research-grade synthetic intermediate by multiple specialty chemical suppliers [3].

Zero hydrogen-bond donor scaffold for permeability-focused library design

Low topological polar surface area profile supportive of oral absorption screening

Moderate lipophilicity balancing aqueous solubility and passive permeability

Research-grade synthetic intermediate with multi-vendor analytical documentation

• [1] PubChem CID 72226896; 4-Cyclopropoxy-N,N-dimethylpicolinamide – Names and Identifiers. View Source
• [2] PubChem CID 72226896; 4-Cyclopropoxy-N,N-dimethylpicolinamide – Computed Properties (XLogP3, HBD, HBA, TPSA). View Source
• [3] ChemSrc; 4-Cyclopropoxy-N,N-dimethylpicolinamide – CAS 1243322-77-1 identification. View Source

4-Cyclopropoxy-N,N-dimethylpicolinamide: Why Substitution Fails

Picolinamide scaffolds containing the same atoms (C₁₁H₁₄N₂O₂) but differing in amide-substitution pattern or ring-methylation position exhibit markedly different computed hydrogen-bond donor counts and polar surface areas, which are primary determinants of passive permeability, metabolic stability, and biological target engagement [1][2]. Simply selecting the nearest N,6-dimethyl or mono-N-methyl analog will alter HBD count from 0 to 1 and increase TPSA by ~21%, undermining the specific physicochemical profile that makes 4-cyclopropoxy-N,N-dimethylpicolinamide a fit-for-purpose intermediate in permeability-sensitive medicinal-chemistry campaigns [3].

Target: N,N-dimethyl amide (0 HBD) Analog: N,6-dimethyl amide (1 HBD)

Adding a hydrogen-bond donor may reduce passive permeability, critical for CNS or intracellular-target campaigns.

TPSA context: 42.4 Ų Analog: 51.2 Ų

Higher polar surface area can shift oral absorption predictions downward; the N,6-dimethyl analog may not meet the same permeability-screening threshold.

XLogP3 1.2 N,6-dimethyl: 1.4; N-methyl: 1.0

Small lipophilicity differences alter CNS MPO scoring; analog selection may shift multiparameter ranking in lead triage.

• [1] PubChem CID 72226896; Computed Properties – HBD = 0, TPSA = 42.4 Ų. View Source
• [2] PubChem CID 72226553; 4-Cyclopropoxy-N,6-dimethylpicolinamide – Computed Properties – HBD = 1, TPSA = 51.2 Ų. View Source
• [3] Young, R. J. et al. (2022) 'Hydrogen-Bond Donors in Drug Design', Journal of Medicinal Chemistry, 65(20), pp. 13593–13614. doi:10.1021/acs.jmedchem.2c01147. View Source

4-Cyclopropoxy-N,N-dimethylpicolinamide: Differentiation Evidence

Hydrogen-Bond Donor Count and Passive Permeability

4-Cyclopropoxy-N,N-dimethylpicolinamide bears an N,N-dimethyl amide and consequently has zero hydrogen-bond donors (HBD = 0). The closest isosteric analog, 4-cyclopropoxy-N,6-dimethylpicolinamide (CAS 1243446-70-9), possesses a secondary amide with one HBD (HBD = 1) [1][2]. Medicinal chemistry literature establishes that each additional HBD reduces passive membrane permeability by approximately 0.5–1.0 log units in Caco-2 and PAMPA models; the absence of any HBD in the target compound therefore confers a measurable permeability advantage over N-alkyl picolinamide analogs [3].

HBD count & permeability

Head-to-head

Target: HBD = 0 | N,6-dimethyl: HBD = 1

ΔHBD = −1

Zero HBD profile may support higher passive permeability in Caco-2/PAMPA models compared to the N-alkyl analog.

Computed descriptor; experimental permeability confirmation recommended.

Evidence Dimension	Hydrogen-Bond Donor Count (PubChem computed)
Target Compound Data	HBD = 0
Comparator Or Baseline	4-Cyclopropoxy-N,6-dimethylpicolinamide: HBD = 1
Quantified Difference	ΔHBD = −1 (target has zero donors; comparator has one)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07); applies to neutral species in silico

Why This Matters

A zero HBD count predicts superior passive membrane permeability, a critical selection criterion for CNS-penetrant or intracellular-target probe design where the N,6-dimethyl analog would be disadvantaged.

• [1] PubChem CID 72226896; Computed Properties – HBD Count. View Source
• [2] PubChem CID 72226553; 4-Cyclopropoxy-N,6-dimethylpicolinamide – Computed Properties – HBD Count = 1. View Source
• [3] Young, R. J. et al. (2022) 'Hydrogen-Bond Donors in Drug Design', Journal of Medicinal Chemistry, 65(20), pp. 13593–13614. doi:10.1021/acs.jmedchem.2c01147. View Source

Topological Polar Surface Area and Oral Absorption

The TPSA of 4-cyclopropoxy-N,N-dimethylpicolinamide is computed as 42.4 Ų, whereas the structurally analogous 4-cyclopropoxy-N,6-dimethylpicolinamide has a TPSA of 51.2 Ų [1][2]. This absolute difference of 8.8 Ų represents a ~21% increase for the comparator. TPSA values below 60 Ų are associated with high oral fraction absorbed (Fa > 90%); however, within this range, lower TPSA still yields incrementally higher predicted absorption. The target's 42.4 Ų value positions it more favorably than the comparator for oral-bioavailability-driven programs [3].

TPSA & oral absorption

Head-to-head

TPSA = 42.4 Ų | N,6-dimethyl: 51.2 Ų

ΔTPSA = −8.8 Ų (~ −17% rel.)

Lower TPSA may predict higher oral fraction absorbed; aligns with Veber criteria for permeability-sensitive programs.

Computed Cactvs TPSA; in vitro permeability assay needed for lead profiling.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 42.4 Ų
Comparator Or Baseline	4-Cyclopropoxy-N,6-dimethylpicolinamide: TPSA = 51.2 Ų
Quantified Difference	ΔTPSA = −8.8 Ų (−17.2% relative to comparator; ~21% increase for comparator relative to target)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07)

Why This Matters

Lower TPSA predicts higher oral absorption and aligns more closely with Veber bioavailability criteria; the N,6-dimethyl analog carries a measurable TPSA penalty that may compromise gastrointestinal permeability in lead-optimization workflows.

• [1] PubChem CID 72226896; Computed Properties – TPSA. View Source
• [2] PubChem CID 72226553; 4-Cyclopropoxy-N,6-dimethylpicolinamide – Computed Properties – TPSA = 51.2 Ų. View Source
• [3] Veber, D. F. et al. (2002) 'Molecular Properties That Influence the Oral Bioavailability of Drug Candidates', Journal of Medicinal Chemistry, 45(12), pp. 2615–2623. doi:10.1021/jm020017n. View Source

XLogP3 Lipophilicity and CNS MPO Scoring

The target compound has an XLogP3 of 1.2, while the N,6-dimethyl isomer has an XLogP3 of 1.4, and the mono-N-methyl analog an XLogP3 of 1.0 [1][2][3]. Although the absolute differences are small, the CNS Multiparameter Optimization (MPO) score penalizes compounds with XLogP > 3 for CNS drug design; the 0.2-unit difference between the target and the N,6-dimethyl isomer, while modest, can shift an MPO sub-score when combined with TPSA and HBD differentials, making the target marginally more attractive for CNS-focused libraries [4].

XLogP3 lipophilicity

Head-to-head

Target: 1.2 | N,6-dimethyl: 1.4; N-methyl: 1.0

ΔXLogP3: −0.2 / +0.2

Lipophilicity window may balance solubility–permeability trade-off, relevant for CNS MPO scoring in library design.

XLogP3 prediction; experimental logD may refine ranking.

Evidence Dimension	XLogP3 (predicted octanol-water partition coefficient)
Target Compound Data	XLogP3 = 1.2
Comparator Or Baseline	4-Cyclopropoxy-N,6-dimethylpicolinamide: XLogP3 = 1.4; 4-Cyclopropoxy-N-methylpicolinamide: XLogP3 = 1.0
Quantified Difference	ΔXLogP3 = −0.2 vs. N,6-dimethyl isomer; +0.2 vs. N-methyl analog
Conditions	Computed by XLogP3 3.0 (PubChem release 2021.05.07)

Why This Matters

The target compound occupies a lipophilicity window (XLogP3 ≈ 1.2) that balances aqueous solubility with passive permeability better than the N,6-dimethyl isomer; this is relevant for multiparameter scoring in CNS and oral drug-design projects.

• [1] PubChem CID 72226896; Computed Properties – XLogP3 = 1.2. View Source
• [2] PubChem CID 72226553; Computed Properties – XLogP3 = 1.4. View Source
• [3] PubChem CID 72226884; 4-Cyclopropoxy-N-methylpicolinamide – Computed Properties – XLogP3 = 1.0. View Source
• [4] Wager, T. T. et al. (2010) 'Defining Desirable Central Nervous System Drug Space through the Alignment of Molecular Properties, in Vitro ADME, and Safety Attributes', ACS Chemical Neuroscience, 1(6), pp. 420–434. doi:10.1021/cn100007x. View Source

Amide Substitution and Predicted Metabolic Stability

The N,N-dimethyl amide in the target compound is a tertiary amide, whereas analogs such as 4-cyclopropoxy-N,6-dimethylpicolinamide and 4-cyclopropoxy-N-methylpicolinamide contain secondary amides [1][2]. Tertiary amides lack a hydrogen on the amide nitrogen and are generally less susceptible to hydrolytic cleavage by ubiquitous amidase enzymes and plasma esterases/amidases than secondary amides, a principle established across multiple chemotypes [3]. The picolinamide class itself has been explored extensively for structure-activity relationships, including metabolic stability modulation [4].

Metabolic stability (amide class)

Class-level

Tertiary N,N-dimethyl amide predicted to resist amidase hydrolysis vs. secondary amide analogs.

May confer longer metabolic half-life in microsomal assays; direct stability data to verify.

Class inference based on tertiary vs. secondary amide trends; no compound-specific in vitro data yet.

Evidence Dimension	Predicted metabolic stability toward amidase-mediated hydrolysis
Target Compound Data	Tertiary amide (N,N-dimethyl); predicted lower amidase susceptibility
Comparator Or Baseline	4-Cyclopropoxy-N,6-dimethylpicolinamide: secondary amide; 4-Cyclopropoxy-N-methylpicolinamide: secondary amide
Quantified Difference	No direct in vitro half-life data available; class-level inference from established tertiary vs. secondary amide stability trends
Conditions	Class-level inference derived from picolinamide and general carboxamide medicinal-chemistry literature

Why This Matters

For researchers selecting a picolinamide scaffold for in vivo studies, the tertiary amide motif in the target compound is predicted to offer superior metabolic stability compared to secondary amide analogs, potentially reducing clearance and extending half-life in lead-optimization programs.

• [1] PubChem CID 72226896; Computed Descriptors – SMILES confirming N,N-dimethyl amide. View Source
• [2] PubChem CID 72226553 and CID 72226884; Computed Descriptors – SMILES confirming secondary amide. View Source
• [3] Testa, B. and Mayer, J. M. (2003) Hydrolysis in Drug and Prodrug Metabolism: Chemistry, Biochemistry, and Enzymology. Zürich: Verlag Helvetica Chimica Acta / Wiley-VCH. View Source
• [4] Naclerio, G. A. et al. (2021) 'Structure–Activity Relationship for the Picolinamide Antibacterials that Selectively Target Clostridioides difficile', ACS Infectious Diseases, 7(5), pp. 1327–1342. doi:10.1021/acsinfecdis.0c00884. View Source

Vendor Purity and Analytical Characterization

Commercial suppliers of 4-cyclopropoxy-N,N-dimethylpicolinamide consistently offer a minimum purity specification of NLT 98%, accompanied by a full analytical-characterization package that typically includes MSDS, NMR, HPLC, and LC-MS documentation [1]. By contrast, several positional isomers and ring-substituted analogs (e.g., 4-cyclopropoxy-N,6-dimethylpicolinamide from Synblock, CAS 1243446-70-9, NLT 98%) are offered with comparable purity but without the same property profile, emphasizing that while purity may be matched, the physicochemical profile is not . This analytical transparency supports reproducible scale-up from milligram to gram quantities in both academic and industrial settings.

Vendor purity & documentation

Data to verify

NLT 98% purity with MSDS, NMR, HPLC, LC-MS (multiple suppliers). Analog purity comparable, but property profile differs.

Purity threshold met; procurement should prioritize the differentiated HBD/TPSA profile, not purity parity alone.

Supplier-reported; confirm with in-house QC upon receipt.

Evidence Dimension	Commercial purity specification and available analytical documentation
Target Compound Data	NLT 98% with MSDS, NMR, HPLC, LC-MS (multiple vendors)
Comparator Or Baseline	4-Cyclopropoxy-N,6-dimethylpicolinamide: NLT 98% with comparable documentation package (Synblock)
Quantified Difference	Purity specifications equivalent (NLT 98%); differentiation lies in the property profile, not purity
Conditions	Vendor technical datasheets; laboratory procurement specifications

Why This Matters

When sourcing a picolinamide building block, purity is a threshold criterion; the key procurement decision should be driven by the differentiated HBD, TPSA, and lipophilicity profile, not merely by matched purity levels, since both compounds meet the same minimal purity bar.

• [1] ChemSrc; 4-Cyclopropoxy-N,N-dimethylpicolinamide – Identification and supplier listing. View Source

4-Cyclopropoxy-N,N-dimethylpicolinamide: Application Scenarios

CNS-Penetrant Lead Optimization

The zero-HBD and low-TPSA (42.4 Ų) profile of 4-cyclopropoxy-N,N-dimethylpicolinamide makes it a preferred starting scaffold for medicinal chemistry programs targeting intracellular or CNS proteins where passive permeability is rate-limiting. The N,6-dimethyl analog (HBD = 1; TPSA = 51.2 Ų) would impose a permeability penalty that could disqualify otherwise active chemotypes early in lead triage [1][2].

Metabolic-Stability-Focused Probe Design

For chemical-biology probes intended for in vivo target-engagement studies, the tertiary N,N-dimethyl amide confers class-level resistance to amidase-mediated hydrolysis relative to secondary amide picolinamide analogs. This predicted metabolic advantage can reduce the need for structural shielding strategies, simplifying synthetic routes and preserving favorable physicochemical properties [1][2].

Picolinamide C–H Functionalization Auxiliary

Picolinamide directing groups are established auxiliaries for palladium-catalyzed C–H arylation and alkenylation [1]. The target compound's 4-cyclopropoxy substitution may offer steric and electronic tuning of the directing-group efficacy compared to unsubstituted or methyl-substituted picolinamides, enabling regiodivergent functionalization of cyclopropane-containing substrates in complex-molecule synthesis.

Agrochemical Fungicide Discovery with Picolinamides

The picolinamide chemotype is a recognized privileged scaffold in modern fungicide discovery, with macrocyclic picolinamides demonstrating broad-spectrum activity against ascomycete, basidiomycete, and oomycete pathogens [1]. 4-Cyclopropoxy-N,N-dimethylpicolinamide serves as a versatile non-macrocyclic building block for constructing focused fungicide libraries, where its zero-HBD tertiary amide may confer favorable leaf-penetration and phloem-mobility properties compared to secondary amide analogs [2].

Application

Selection Property

Validation Focus

CNS-penetrant lead optimization

Zero HBD, low TPSA scaffold

Passive permeability assays (Caco-2 / PAMPA)

Metabolic-stability probe design

Tertiary amide resistance to amidase hydrolysis

In vitro microsomal / hepatocyte stability

Picolinamide C–H functionalization

4-cyclopropoxy directing group

Pd-catalyzed C–H activation scope

Agrochemical fungicide library synthesis

Non-macrocyclic picolinamide scaffold

Leaf-penetration / phloem-mobility assays

• [1] Young, R. J. et al. (2022) 'Hydrogen-Bond Donors in Drug Design', Journal of Medicinal Chemistry, 65(20), pp. 13593–13614. doi:10.1021/acs.jmedchem.2c01147. View Source
• [2] PubChem CID 72226896 and CID 72226553; Computed Properties – HBD, TPSA comparisons. View Source